Cas no 2090137-87-2 (3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride)

• Product Name: 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride
• CAS No: 2090137-87-2
• MF: C₁₁H₆ClNO₃S
• MW: 267.688240528107
• CID: 5163995
• Update Time: 2025-11-04

3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benz[cd]indole-4-sulfonyl chloride, 1,2-dihydro-2-oxo-
• 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride

• Inchi： 1S/C11H6ClNO3S/c12-17(15,16)7-4-6-2-1-3-9-10(6)8(5-7)11(14)13-9/h1-5H,(H,13,14)
• InChI Key： LQHIXKXPDLSOSF-UHFFFAOYSA-N
• SMILES： N1C2=C3C(C=C(S(Cl)(=O)=O)C=C3C1=O)=CC=C2

Additional information on 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride

Introduction to 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride (CAS No. 2090137-87-2)

The compound 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride, identified by its CAS number 2090137-87-2, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This intricate heterocyclic structure combines a tricyclic backbone with functional groups that make it a valuable scaffold for drug discovery and development.

At the core of this compound's appeal lies its unique structural framework, which consists of a tricyclic system featuring an azacycloalkane moiety. The presence of a 3-oxo group and a sulfonyl chloride functional group further enhances its chemical reactivity, making it a versatile intermediate for synthesizing more complex molecules. The specific arrangement of these functional groups within the tricyclic ring system contributes to its distinct electronic and steric properties, which are critical for its biological activity.

In recent years, there has been growing interest in tricyclic compounds due to their ability to mimic natural products and exhibit diverse biological activities. The 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride structure has been explored as a potential lead compound in the search for novel therapeutic agents. Its molecular architecture suggests that it may interact with biological targets in ways that are not achievable with simpler linear or branched molecules.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The tricyclic core provides stability and rigidity, while the functional groups offer opportunities for chemical modification to optimize pharmacokinetic properties and target specificity. Researchers have leveraged this flexibility to develop derivatives with enhanced binding affinity and reduced toxicity compared to their parent structures.

The sulfonyl chloride moiety in particular is a key feature that has garnered attention from medicinal chemists. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various substituents into the molecule. This reactivity has been exploited to generate libraries of analogs with tailored properties for biological testing.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing nitrogen-containing rings such as azacycloalkanes. These structures often exhibit strong binding interactions with biological targets due to their ability to form hydrogen bonds and other non-covalent interactions. The 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride compound exemplifies this trend by combining these features into a single molecular entity.

In addition to its structural complexity, this compound has shown promise in preliminary pharmacological evaluations. Its ability to modulate enzyme activity and receptor binding has been demonstrated in vitro, suggesting potential therapeutic applications in areas such as inflammation and cancer treatment. These early findings have spurred further investigation into its mechanism of action and pharmacological profile.

The synthesis of 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride presents both challenges and opportunities for synthetic chemists. The tricyclic framework requires careful consideration of reaction conditions to ensure high yield and purity. However, advances in synthetic methodology have made it increasingly feasible to construct such complex molecules efficiently.

One particularly noteworthy aspect of its synthesis is the introduction of the sulfonyl chloride group at the 6-position of the tricyclic system. This step is critical for achieving the desired reactivity and functionality while maintaining structural integrity throughout the synthetic process. Techniques such as sulfonylation reactions under controlled conditions have been employed to achieve this transformation with high precision.

The role of computational chemistry in designing and optimizing derivatives of 3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride cannot be overstated. Molecular modeling studies have provided valuable insights into how different substituents affect the compound's binding affinity and selectivity towards biological targets. These predictions have guided synthetic efforts towards more potent and selective analogs.

In conclusion,3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(11),4(12),5,7,9-pentaene-6-sulfonyl chloride (CAS No., 2090137–87–2) represents a promising lead compound with significant potential in pharmaceutical research and drug development programs worldwide . Its unique structural features , coupled with its chemical reactivity , make it an attractive scaffold for designing novel therapeutic agents . As research continues , further insights into its pharmacological properties are expected , paving the way for new treatments targeting various diseases .